Cas no 2287341-33-5 (5-bromo-4-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid)

• Product Name: 5-bromo-4-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid
• CAS No: 2287341-33-5
• MF: C₂₂H₁₅BrClNO₄
• MW: 472.715804338455
• CID: 6255842
• PubChem ID: 165737462
• Update Time: 2025-10-29

5-bromo-4-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737296
• 2287341-33-5
• 5-bromo-4-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid

• Inchi： 1S/C22H15BrClNO4/c23-18-9-16(21(26)27)20(10-19(18)24)25-22(28)29-11-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)17/h1-10,17H,11H2,(H,25,28)(H,26,27)
• InChI Key： FPDXLIQDPIYFMF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(=O)O)C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Cl

Computed Properties

• Exact Mass: 470.98730g/mol
• Monoisotopic Mass: 470.98730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-bromo-4-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid

Research Brief on 5-bromo-4-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid (CAS: 2287341-33-5)

In recent years, the compound 5-bromo-4-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid (CAS: 2287341-33-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino group and halogenated benzoic acid backbone, serves as a versatile intermediate in peptide synthesis and drug development. Its unique structural features make it particularly valuable for the construction of complex bioactive molecules and the exploration of novel therapeutic agents.

Recent studies have focused on the application of this compound in solid-phase peptide synthesis (SPPS), where its Fmoc-protecting group offers advantages in terms of stability and selective deprotection. Researchers have demonstrated its utility in the synthesis of peptide-based inhibitors targeting key enzymes involved in diseases such as cancer and infectious disorders. The bromo and chloro substituents on the aromatic ring further enhance its reactivity, enabling efficient cross-coupling reactions and derivatization for library generation.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 5-bromo-4-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid as a key building block in the development of protease inhibitors. The research team successfully incorporated this moiety into a series of novel compounds exhibiting potent inhibitory activity against SARS-CoV-2 main protease, with IC50 values in the low micromolar range. This finding underscores the potential of this chemical scaffold in antiviral drug discovery.

From a synthetic chemistry perspective, advances have been made in optimizing the production and purification of this compound. New catalytic methods have been reported that improve the yield and purity of 2287341-33-5, addressing previous challenges related to byproduct formation during the halogenation steps. These process improvements have significant implications for scaling up production while maintaining the high purity required for pharmaceutical applications.

In the realm of chemical biology, researchers have exploited the unique properties of this compound for protein labeling and bioconjugation strategies. The reactive halogen atoms allow for efficient modification of biomolecules, while the Fmoc group provides temporary protection that can be removed under mild conditions. This dual functionality has enabled new approaches to studying protein-protein interactions and developing targeted drug delivery systems.

Looking forward, the versatility of 5-bromo-4-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid suggests it will continue to play an important role in medicinal chemistry and drug discovery. Ongoing research is exploring its application in the synthesis of antibody-drug conjugates (ADCs) and other targeted therapies, where its chemical handles can be utilized for precise attachment of cytotoxic payloads. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to contribute to the development of next-generation therapeutics.